Cas no 53566-46-4 (1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester)

1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester structure
53566-46-4 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester
CAS No:53566-46-4
MF:C4H4N6O2
MW:168.113558769226
CID:366695
PubChem ID:136249052
Update Time:2025-04-19

1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester
    • 3-Azido-5-carbomethoxy-1,2,4-triazole
    • methyl 3-azido-1H-1,2,4-triazole-5-carboxylate
    • 3-AZIDO-5-CARBOMETHOXY[1,2,4]TRIAZOLE
    • methyl 5-azide-1,2,4-triazole-3-carboxylate
    • methyl 5-azido-1,2,4-triazole-3-carboxylate
    • methyl 5-azido-1H-1,2,4-triazole-3-carboxylate
    • DTXSID10478670
    • 53566-46-4
    • Inchi: 1S/C4H4N6O2/c1-12-3(11)2-6-4(8-7-2)9-10-5/h1H3,(H,6,7,8)
    • InChI Key: MSHJMHKWBFZBPP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=NNC(N=[N+]=[N-])=N1)=O

Computed Properties

  • Exact Mass: 168.04000
  • Monoisotopic Mass: 168.03957339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 82.2Ų

Experimental Properties

  • PSA: 117.62000
  • LogP: -0.01414

1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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